2,4-dichloro-N-[3-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide

• IUPAC Name: 2,4-dichloro-N-[3-[(3-chlorobenzoyl)carbamothioylamino]phenyl]benzamide
• InChI: InChI=1S/C21H14Cl3N3O2S/c22-13-4-1-3-12(9-13)19(28)27-21(30)26-16-6-2-5-15(11-16)25-20(29)17-8-7-14(23)10-18(17)24/h1-11H,(H,25,29)(H2,26,27,28,30)
• InChI Key: FDYABYNBUUUJQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NC(=S)NC2=CC=CC(=C2)NC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C21H14Cl3N3O2S
• Molecular Weight: 478.8 g/mol

Description

2,4-dichloro-N-[3-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide, also known as D-CBZ, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the benzamide family of compounds, which are known to have a wide range of biological activities. In

Scientific Research Applications

2,4-dichloro-N-[3-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide has been studied for its potential applications in a variety of scientific research fields. It has been shown to have antitumor activity, and has been studied as a potential treatment for various types of cancer. It has also been studied for its potential use as an anti-inflammatory agent, and has been shown to have activity against several inflammatory mediators.

Mechanism of Action

The exact mechanism of action of 2,4-dichloro-N-[3-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in the inflammatory response. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins. It has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), which is a transcription factor involved in the regulation of inflammatory gene expression.
Biochemical and Physiological Effects:
2,4-dichloro-N-[3-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of several inflammatory mediators, including prostaglandins, cytokines, and chemokines. It has also been shown to inhibit the proliferation of cancer cells, and to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4-dichloro-N-[3-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide in lab experiments is that it has been extensively studied, and its mechanism of action is relatively well understood. It is also relatively easy to synthesize, which makes it readily available for research purposes. However, one limitation of using 2,4-dichloro-N-[3-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide is that it has not yet been tested in clinical trials, so its safety and efficacy in humans is not yet known.

Future Directions

There are several potential future directions for research on 2,4-dichloro-N-[3-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide. One area of interest is its potential use as a treatment for cancer. Further studies are needed to determine its efficacy in different types of cancer, and to determine the optimal dosing and administration schedule. Another area of interest is its potential use as an anti-inflammatory agent. Further studies are needed to determine its efficacy in different inflammatory conditions, and to determine the optimal dosing and administration schedule. Additionally, further studies are needed to determine the safety and toxicity of 2,4-dichloro-N-[3-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide in humans, and to determine its potential for drug-drug interactions.

Synthesis Methods

The synthesis of 2,4-dichloro-N-[3-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide involves several steps, starting with the reaction between 3-chlorobenzoic acid and thionyl chloride to form 3-chlorobenzoyl chloride. This is then reacted with 2-amino-4,6-dichlorophenol to produce 2,4-dichloro-N-(3-chlorobenzoyl)-2'-amino-4',6'-dichlorobenzamide. Finally, this compound is treated with thiourea to form 2,4-dichloro-N-[3-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide.